4-Hydroxy-2,6-bis-trifluoromethyl-nicotinic acid
Overview
Description
“4-Hydroxy-2,6-bis-trifluoromethyl-nicotinic acid” is a chemical compound with the molecular formula C8H3F6NO3 . It is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of trifluoromethylpyridine derivatives, which includes “this compound”, has been an important research topic in the agrochemical, pharmaceutical, and functional materials fields . The synthesis of a similar compound, 4-(Trifluoromethyl)nicotinic acid, involves adding Methyl 2,6-dichloro-4-(trifluoromethyl)nicotinate to a three-necked flask, followed by a series of reactions .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyridine ring with trifluoromethyl and hydroxyl groups attached . The crystal structure of a similar compound, 4-(Trifluoromethyl)nicotinic acid, has been reported, which crystallizes in the monoclinic, P21/c group .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 207.11 . The unique physicochemical properties of the fluorine atom contribute to the properties of this compound .Scientific Research Applications
Enzymatic Hydroxylation and Microbial Degradation
Studies have explored the enzymatic hydroxylation of nicotinic acid derivatives by microorganisms, which is crucial for understanding biotransformation processes and developing biocatalysts. For instance, the hydroxylation of nicotinic acid to 6-hydroxynicotinic acid by Pseudomonas species represents a fundamental step in the microbial degradation of nicotinic acid, highlighting the environmental and biotechnological significance of these processes (Mizon, 1995); (Hirschberg & Ensign, 1971).
Supramolecular Chemistry
In supramolecular chemistry, derivatives of nicotinic acid, such as 4,6-bis(6-(2,2'-bipyridyl))pyrimidine ligands, have been synthesized for constructing metallo-supramolecular assemblies. These assemblies demonstrate potential for creating materials with novel magnetic and redox properties, indicating the role of nicotinic acid derivatives in advancing materials science (Schubert, Weidl, & Lehn, 1999).
Medicinal Chemistry and Drug Development
In medicinal chemistry, nicotinic acid derivatives are investigated for their therapeutic potential. For example, the synthesis of new 3,5-diphenylpyrazoles based on nicotinic acid hydrazide has been explored for antihyperlipidemic activities, showing promising results in lowering cholesterol and triglyceride levels (Shoman et al., 2020).
Environmental Science and Pollution Treatment
In environmental science, the degradation of nicotinic acid and its derivatives by microbial strains isolated from marine environments has been studied for potential applications in pollution treatment. These studies provide insights into the biodegradation pathways and the efficiency of microbial strains in removing nicotinic acid-related pollutants from the environment (Li et al., 2017).
Material Science and Nanofiltration Membranes
Novel sulfonated thin-film composite nanofiltration membranes have been developed using sulfonated aromatic diamine monomers derived from nicotinic acid. These membranes show improved water flux and dye rejection capabilities, demonstrating the application of nicotinic acid derivatives in the development of advanced filtration materials (Liu et al., 2012).
Properties
IUPAC Name |
4-oxo-2,6-bis(trifluoromethyl)-1H-pyridine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F6NO3/c9-7(10,11)3-1-2(16)4(6(17)18)5(15-3)8(12,13)14/h1H,(H,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUCWKMOJMBKQRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=C(C1=O)C(=O)O)C(F)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F6NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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